2-{[2-({[(4-fluorophenyl)methyl]carbamoyl}methyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}-N-(3-methyl-1H-pyrazol-5-yl)acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-[5-[2-[(5-methylpyrazolidin-3-yl)amino]-2-oxoethyl]sulfanyl-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]acetamide
• InChI: InChI=1S/C25H26FN7O3S/c1-14-10-20(32-31-14)30-22(35)13-37-25-29-18-5-3-2-4-17(18)23-28-19(24(36)33(23)25)11-21(34)27-12-15-6-8-16(26)9-7-15/h2-9,14,19-20,31-32H,10-13H2,1H3,(H,27,34)(H,30,35)
• InChI Key: XJDPFOLZNSEMPE-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(NN1)NC(=O)CSC2=NC3=CC=CC=C3C4=NC(C(=O)N42)CC(=O)NCC5=CC=C(C=C5)F
• Molecular Formula: C25H26FN7O3S
• Molecular Weight: 523.6 g/mol

Description

2-{[2-({[(4-fluorophenyl)methyl]carbamoyl}methyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}-N-(3-methyl-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C25H22FN7O3S and its molecular weight is 519.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Quinazoline and pyrazole derivatives have been synthesized for a variety of scientific research applications, including their use as fluorogenic dyes due to significant shifts in absorption and emission spectra, which suggests potential applications in imaging and molecular probes (Zaitseva et al., 2020). Similarly, compounds with a pyrazole-acetamide structure have been investigated for their antimicrobial activities, highlighting the compound's relevance in medicinal chemistry and drug discovery (Chkirate et al., 2019).

Antimicrobial and Antitubercular Evaluation

Research on pyrazole-oxopropyl-quinazolinone derivatives has demonstrated significant biological activity, including antimicrobial properties, suggesting potential applications in developing new antimicrobial agents (Raval et al., 2012). Furthermore, quinazoline derivatives have been evaluated for their antitubercular activity, providing a basis for the development of novel antitubercular drugs (Kantevari et al., 2011).

Catalytic and Synthetic Applications

The complexation of quinazoline and pyrazole derivatives with metals has been explored, leading to the discovery of coordination complexes with significant antioxidant activity. This research area opens up applications in catalysis and materials science (Ebrahimipour et al., 2018).